Cas no 1335512-63-4 ((2R)-1-3-(trifluoromethyl)pyridin-2-ylpropan-2-amine)

• Product Name: (2R)-1-3-(trifluoromethyl)pyridin-2-ylpropan-2-amine
• CAS No: 1335512-63-4
• MF: C₉H₁₁F₃N₂
• MW: 204.192252397537
• CID: 6189189
• PubChem ID: 165856203
• Update Time: 2025-07-26

(2R)-1-3-(trifluoromethyl)pyridin-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-3-(trifluoromethyl)pyridin-2-ylpropan-2-amine
• 1335512-63-4
• (2R)-1-[3-(trifluoromethyl)pyridin-2-yl]propan-2-amine
• EN300-1943743

• Inchi： 1S/C9H11F3N2/c1-6(13)5-8-7(9(10,11)12)3-2-4-14-8/h2-4,6H,5,13H2,1H3/t6-/m1/s1
• InChI Key： INHHVGJMMYCTEV-ZCFIWIBFSA-N
• SMILES： FC(C1=CC=CN=C1C[C@@H](C)N)(F)F

Computed Properties

• Exact Mass: 204.08743285g/mol
• Monoisotopic Mass: 204.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on (2R)-1-3-(trifluoromethyl)pyridin-2-ylpropan-2-amine

Recent Advances in the Study of (2R)-1-3-(trifluoromethyl)pyridin-2-ylpropan-2-amine (CAS: 1335512-63-4)

The compound (2R)-1-3-(trifluoromethyl)pyridin-2-ylpropan-2-amine (CAS: 1335512-63-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amine, characterized by a trifluoromethylpyridine moiety, has been investigated for its role in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with monoamine transporters, such as the dopamine and serotonin transporters (DAT and SERT, respectively). Preliminary in vitro studies suggest that (2R)-1-3-(trifluoromethyl)pyridin-2-ylpropan-2-amine exhibits selective binding affinity, which could make it a promising candidate for treating conditions like depression, anxiety, and attention deficit hyperactivity disorder (ADHD). The trifluoromethyl group is believed to enhance the compound's metabolic stability and bioavailability, addressing common challenges in CNS drug development.

Recent synthetic approaches to (2R)-1-3-(trifluoromethyl)pyridin-2-ylpropan-2-amine have focused on optimizing enantioselective methods to achieve high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic asymmetric synthesis route using chiral auxiliaries, which improved the enantiomeric excess (ee) to over 99%. This advancement is critical for ensuring the compound's pharmacological efficacy and reducing potential off-target effects.

In vivo studies have further elucidated the compound's pharmacokinetic profile. Animal models demonstrated favorable brain penetration and a half-life compatible with once-daily dosing, which is a desirable trait for CNS-targeted therapeutics. However, challenges remain in minimizing peripheral side effects, and ongoing research is exploring prodrug strategies to enhance target specificity.

The potential applications of (2R)-1-3-(trifluoromethyl)pyridin-2-ylpropan-2-amine extend beyond CNS disorders. Recent findings indicate its utility in oncology, where it has shown preliminary activity as an inhibitor of certain kinase pathways involved in tumor proliferation. Collaborative efforts between academic and industrial researchers are underway to expand the compound's therapeutic scope.

In conclusion, (2R)-1-3-(trifluoromethyl)pyridin-2-ylpropan-2-amine (CAS: 1335512-63-4) represents a versatile and promising scaffold in medicinal chemistry. Continued research into its mechanisms of action, synthetic optimization, and therapeutic potential is expected to yield significant advancements in the coming years. The compound's unique structural features and pharmacological profile position it as a valuable candidate for further preclinical and clinical development.